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Compound of Interest

Compound Name: Menaquinone-4-13C6

Cat. No.: B15088555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Menaquinone-4-13C6 (MK-4-13C6), a

stable isotope-labeled form of Menaquinone-4 (Vitamin K2). This document is intended for

researchers, scientists, and drug development professionals, offering key physicochemical

data, a detailed experimental protocol for its use as an internal standard, and an exploration of

the signaling pathways of its unlabeled analogue, Menaquinone-4.

Physicochemical Properties of Menaquinone-4-13C6
Menaquinone-4-13C6 is a valuable tool in metabolic and pharmacokinetic research, primarily

utilized as an internal standard for the accurate quantification of Menaquinone-4 in biological

matrices by mass spectrometry.[1] Its physical and chemical properties are summarized below.
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Property Value Reference

CAS Number

A specific CAS number for the

13C6 labeled version is not

consistently provided; the

unlabeled CAS is 863-61-6.

N/A

Molecular Formula C₂₅¹³C₆H₃₆O₂ [1]

Molecular Weight 450.60 g/mol

Appearance Solid at room temperature [1]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[1]

Solubility
Soluble in DMSO and other

organic solvents.
[1]

Experimental Protocol: Quantification of
Menaquinone-4 using Menaquinone-4-13C6 Internal
Standard by LC-MS/MS
The following protocol is a representative method for the quantification of Menaquinone-4 in

human serum using Menaquinone-4-13C6 as an internal standard. This method is based on

established protocols for the analysis of menaquinones by liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Materials and Reagents
Menaquinone-4 (analytical standard)

Menaquinone-4-13C6 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)
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Isopropanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure)

Human serum (blank)

Preparation of Standard and Internal Standard Solutions
Primary Stock Solutions (1 mg/mL): Prepare primary stock solutions of Menaquinone-4 and

Menaquinone-4-13C6 by dissolving the appropriate amount of each compound in methanol.

Working Standard Solutions: Prepare a series of working standard solutions of

Menaquinone-4 by serial dilution of the primary stock solution with methanol to achieve a

concentration range suitable for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

Internal Standard Working Solution: Prepare a working solution of Menaquinone-4-13C6 at

a fixed concentration (e.g., 100 ng/mL) by diluting the primary stock solution with methanol.

Sample Preparation (Protein Precipitation)
To 100 µL of serum sample, standard, or quality control, add 200 µL of the Menaquinone-4-
13C6 internal standard working solution.

Vortex for 30 seconds to mix.

Add 600 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase composition.

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.
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LC-MS/MS Conditions
The following are typical LC-MS/MS parameters. Optimization may be required based on the

specific instrumentation used.

Parameter Condition

LC System UPLC or HPLC system

Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B
0.1% Formic acid in Methanol/Isopropanol (1:1,

v/v)

Gradient
Start with 80% B, increase to 100% B over 5

min, hold for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions
Menaquinone-4:m/z 445.3 →

187.1Menaquinone-4-13C6:m/z 451.3 → 193.1

Collision Energy Optimized for each transition

Data Analysis
Quantification is performed by constructing a calibration curve from the peak area ratio of

Menaquinone-4 to Menaquinone-4-13C6 versus the concentration of the Menaquinone-4

standards. The concentration of Menaquinone-4 in unknown samples is then determined from

this curve.
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Signaling Pathways of Menaquinone-4
Menaquinone-4 (MK-4) is not only a vital cofactor in the carboxylation of vitamin K-dependent

proteins but also acts as a signaling molecule that regulates gene expression, particularly in

bone metabolism. A key mechanism involves its function as a ligand for the steroid and

xenobiotic receptor (SXR), also known as the pregnane X receptor (PXR).

SXR/PXR-Mediated Gene Regulation
MK-4 binds to and activates SXR, a nuclear receptor that plays a crucial role in xenobiotic

metabolism and bone homeostasis. This activation leads to the transcriptional regulation of

various target genes.
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Caption: SXR/PXR signaling pathway activated by Menaquinone-4.

Upon entering the cell, MK-4 translocates to the nucleus and binds to the SXR receptor. This

ligand-receptor complex then forms a heterodimer with the retinoid X receptor (RXR). The

SXR/RXR heterodimer binds to specific response elements in the promoter regions of target

genes, thereby modulating their transcription.

Experimental Workflow for Gene Expression Analysis
The effect of MK-4 on gene expression can be investigated using quantitative real-time PCR

(qRT-PCR). The following diagram outlines a typical workflow.
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Caption: Experimental workflow for analyzing MK-4 induced gene expression.

This workflow allows for the quantification of changes in the mRNA levels of specific genes in

response to MK-4 treatment, providing insights into its regulatory functions.

Conclusion
Menaquinone-4-13C6 is an indispensable tool for the accurate and reliable quantification of

Menaquinone-4 in complex biological samples. Its use as an internal standard in LC-MS/MS-

based methods is crucial for pharmacokinetic and metabolic studies. Furthermore,

understanding the signaling pathways of Menaquinone-4, particularly its role as a ligand for the
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SXR/PXR nuclear receptor, opens avenues for research into its therapeutic potential,

especially in the context of bone health and osteoporosis. This guide provides a foundational

resource for researchers and professionals working with this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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